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Compound of Interest

Compound Name: 2-(2-Chloroethoxy)propane

CAS No.: 13830-12-1

Cat. No.: B1277445 Get Quote

CAS: 13830-12-1 | Formula: C₅H₁₁ClO | Structure: Isopropyl 2-chloroethyl ether[1]

Executive Technical Summary
2-(2-Chloroethoxy)propane is a bifunctional ether-alkyl chloride intermediate.[1] Its utility in

drug development lies in its ability to introduce the 2-isopropoxyethyl motif via nucleophilic

substitution.[1] However, its chemical architecture presents a dual-hazard profile:[1]

Peroxidation: The isopropyl group adjacent to the ether oxygen possesses a tertiary

hydrogen, making it highly susceptible to radical auto-oxidation and peroxide formation

(Class B Peroxide Former).[1]

Alkylation: As a primary alkyl chloride, it is a potent electrophile capable of alkylating

DNA/proteins, necessitating handling procedures aligned with potential genotoxins.[1]
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Property Value / Description Critical Implication

Molecular Weight 122.59 g/mol
Volatile; vapor management is

critical.[1]

Boiling Point ~129°C

Moderate volatility; difficult to

remove by rotary evaporation

without vacuum.[1]

Flash Point ~29°C (Est.)[1][2]
Flammable Liquid (Category

3). Ground all glassware.[1]

Density ~0.97 g/mL

Immiscible with water; heavier

than some organic solvents

but lighter than water.[1]

Solubility Organic solvents (DCM, THF)
Compatible with standard

organic synthesis workflows.[1]

Reactivity Alkylating Agent
Potential Mutagen. Use barrier

protection.[1]

Stability Peroxide Former
Explosion Hazard upon

concentration or distillation.[1]

The Peroxide Management Protocol
The presence of the isopropyl ether linkage (-O-CH(CH3)2) creates a site with low bond

dissociation energy, facilitating radical abstraction and subsequent formation of

hydroperoxides.[1]

Mechanism of Hazard
Atmospheric oxygen reacts with the alpha-carbon (adjacent to oxygen) to form unstable

hydroperoxides.[1] These can concentrate during evaporation or distillation, leading to

detonation.[1]

Testing & Validation Workflow
Frequency: Test upon opening, and every 3 months thereafter. Method:
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Quantofix® Peroxide Test Strips: Semi-quantitative (Range 0-100 ppm).

KI Starch Test (Traditional): Add 1 mL solvent to 1 mL 10% KI + dilute HCl.[1] Yellow/Brown =

Positive.[1]

Decision Logic:

< 10 ppm: Safe for general use.[1]

10 - 100 ppm: Must be treated to remove peroxides (Alumina column or Ferrous Sulfate

wash) before concentration.[1]

> 100 ppm:DO NOT TOUCH. Contact EHS for remote disposal/detonation.[1]

Visualization: Peroxide Decision Tree
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Figure 1: Decision logic for managing peroxide risks in isopropyl ether derivatives.

Storage Architecture
Proper storage is the primary defense against degradation and hazard escalation.[1]

Atmosphere: Store under an inert blanket of Argon or Nitrogen.[1] Argon is preferred as it is

heavier than air and settles over the liquid surface, effectively excluding oxygen.

Temperature: Refrigerate at 2–8°C. Cold storage slows the kinetics of auto-oxidation and

hydrolysis.[1]

Container:

Material: Amber borosilicate glass (protects from UV-initiated radical formation).[1]

Seal: Teflon-lined screw caps.[1] Parafilm is insufficient for long-term storage of volatile

alkyl chlorides.[1]

Septum Use: If used frequently, store in a Sure/Seal™ bottle to allow needle extraction

without exposing the bulk liquid to air.[1]

Handling & Synthesis Workflow
Scenario: Nucleophilic substitution reaction (e.g., alkylation of a phenol).

Personal Protective Equipment (PPE)[1]
Respiratory: Work strictly within a certified Fume Hood.[1]

Dermal:

Standard: Double-gloving with Nitrile (0.11 mm) provides only splash protection.[1]

Critical: For spill cleanup or prolonged handling, use Silver Shield® / 4H® (Laminate)

gloves.[1] Small chlorinated ethers permeate standard nitrile rapidly.[1]

Ocular: Chemical splash goggles.[1]
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Experimental Protocol
Inert Setup: Flame-dry glassware and cool under nitrogen flow.

Reagent Transfer:

Do not pour.[1][3] Use a glass syringe with a long needle to withdraw the liquid through a

septum.[1]

Technique: "Positive Pressure" withdrawal to prevent air intake into the stock bottle.[1]

Reaction:

Add 2-(2-Chloroethoxy)propane dropwise to the nucleophile/base mixture.[1]

Note on Kinetics: The reaction may be slower than simple alkyl bromides/iodides.[1]

Heating may be required, but never distill to dryness if unreacted ether remains.[1]

Quenching:

Quench reaction mixture with water/ammonium chloride before any concentration steps to

ensure any excess alkylating agent is diluted or hydrolyzed.[1]

Visualization: Synthesis Safety Workflow
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Figure 2: Safe handling workflow emphasizing peroxide testing and evaporation safety.
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Chloroethoxy_propane
https://www.fishersci.com/store/msds?partNumber=AC172260500&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Chloroethoxy_propane
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Chloroethoxy_propane
https://www.benchchem.com/product/b1277445?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Chloroethoxy_propane
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Chloroethoxy_propane
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Chloroethoxy_propane
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Chloroethoxy_propane
https://www.benchchem.com/product/b1277445?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do NOT wash with water immediately. The compound is immiscible and will spread.[1]

Evacuate: Clear the immediate area.

Absorb: Use a Universal Absorbent (vermiculite or polypropylene pads).[1]

Decontaminate: Once absorbed, wipe the surface with a dilute surfactant solution, then

water.[1]

Disposal: Seal absorbent in a hazardous waste bag labeled "Flammable/Toxic - Chlorinated

Organic."

Exposure
Skin: Wash with soap and water for 15 minutes.[1] The lipophilic nature requires soap to

remove it from skin pores.[1]

Eyes: Rinse for 15 minutes.[1][3] Seek medical attention immediately (corneal damage risk).

[1][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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